Cas no 819-71-6 (2-methylpent-1-en-4-yne)

• Product Name: 2-methylpent-1-en-4-yne
• CAS No: 819-71-6
• MF: C₆H₈
• MW: 80.127721786499
• CID: 1805121
• PubChem ID: 12634652
• Update Time: 2025-04-21

2-methylpent-1-en-4-yne Chemical and Physical Properties

Names and Identifiers

• 2-methylpent-1-en-4-yne
• 1-penten-4-yne, 2-methyl-
• LogP
• EN300-1809563
• 819-71-6
• methallylacetylene

• Inchi： 1S/C6H8/c1-4-5-6(2)3/h1H,2,5H2,3H3
• InChI Key： OYCKWAPENACEJO-UHFFFAOYSA-N
• SMILES： C(=C)(C)CC#C

Computed Properties

• Exact Mass: 80.062600255g/mol
• Monoisotopic Mass: 80.062600255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 89.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.754
• Boiling Point: 64.3°C at 760 mmHg
• Refractive Index: 1.426